GsMTx-4

• Molecular Formula: C185H273N49O45S6
• Molecular Weight: 4096 g/mol
• InChI: InChI=1S/C185H273N49O45S6/c1-98(2)72-121-160(255)203-114(54-27-33-65-188)156(251)229-141-96-284-283-95-140-178(273)225-134(84-147(195)239)184(279)234-71-39-60-144(234)182(277)224-131(83-146(194)238)170(265)222-133(86-151(245)246)172(267)223-132(85-150(243)244)171(266)206-116(56-29-35-67-190)158(253)230-142(97-285-282-94-139(177(272)221-130(82-145(193)237)169(264)218-127(79-105-46-19-12-20-47-105)166(261)226-136(91-236)174(269)211-120(152(196)247)76-102-40-13-9-14-41-102)231-163(258)124(75-101(7)8)214-153(248)112(52-25-31-63-186)204-164(259)125(77-103-42-15-10-16-43-103)217-162(257)123(74-100(5)6)213-154(249)113(53-26-32-64-187)207-173(268)135(90-235)227-179(141)274)180(275)232-138(176(271)210-119(58-37-69-199-185(197)198)183(278)233-70-38-59-143(233)181(276)209-117(155(250)212-121)57-30-36-68-191)93-281-280-92-137(202-148(240)87-192)175(270)215-122(73-99(3)4)161(256)208-118(61-62-149(241)242)159(254)216-126(78-104-44-17-11-18-45-104)165(260)219-129(81-107-89-201-111-51-24-22-49-109(107)111)168(263)220-128(80-106-88-200-110-50-23-21-48-108(106)110)167(262)205-115(157(252)228-140)55-28-34-66-189/h9-24,40-51,88-89,98-101,112-144,200-201,235-236H,25-39,52-87,90-97,186-192H2,1-8H3,(H2,193,237)(H2,194,238)(H2,195,239)(H2,196,247)(H,202,240)(H,203,255)(H,204,259)(H,205,262)(H,206,266)(H,207,268)(H,208,256)(H,209,276)(H,210,271)(H,211,269)(H,212,250)(H,213,249)(H,214,248)(H,215,270)(H,216,254)(H,217,257)(H,218,264)(H,219,260)(H,220,263)(H,221,272)(H,222,265)(H,223,267)(H,224,277)(H,225,273)(H,226,261)(H,227,274)(H,228,252)(H,229,251)(H,230,253)(H,231,258)(H,232,275)(H,241,242)(H,243,244)(H,245,246)(H4,197,198,199)/t112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,144-/m0/s1
• InChIKey: WVDNTWXIIKNMHY-KTEQGTNPSA-N

GsMTx-4: Selective Mechanosensitive Channel Inhibitor

GsMTx-4 (Grammostola mechanotoxin #4, also designated M-theraphotoxin-Gr1a or M-TRTX-Gr1a) is a 34–35 amino acid peptide toxin belonging to the inhibitor cystine knot (ICK) family, originally isolated from the venom of the Chilean rose tarantula Grammostola spatulata (syn. Grammostola rosea) [1]. It functions as a selective inhibitor of cation-permeable mechanosensitive ion channels (MSCs), with validated activity against Piezo1 (pIC₅₀ 5.4, equivalent to ~4 µM in functional assays; KD ~155 nM in outside-out patch electrophysiology), Piezo2 (pIC₅₀ 5.3), TRPC1, and TRPC6, while sparing TREK-1 mechanosensitive K2P channels and showing markedly weaker inhibition of KV1.1, KV1.4, and KV11.3 [2] [3]. Unlike pore-blocking agents such as Gd³⁺, ruthenium red, and streptomycin, GsMTx-4 inhibits MSC gating through a bilayer-dependent mechanism, penetrating the lipid membrane to buffer tension changes rather than occluding the channel pore [4].

Selective Piezo1/TRPC gating modifier, not a pore blocker

Bilayer-mediated mechanism

Discriminates Piezo1 from TREK-1 K2P channels

Preserves background K⁺ conductance

Natural L- and protease-resistant D-enantiomer available

D-form supports long-duration in vivo studies

• [1] Suchyna TM, Johnson JH, Hamer K, Leykam JF, Gage DA, Cleland HF, Sachs F. Solution structure of peptide toxins that block mechanosensitive ion channels. J Biol Chem. 2002;277(37):34443-34450. doi:10.1074/jbc.M205366200 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GsMTx-4 Ligand Page, Ligand ID: 4206. Selectivity at ion channels: Piezo1 pIC₅₀ 5.4, Piezo2 pIC₅₀ 5.3. View Source
• [3] Bae C, Sachs F, Gottlieb PA. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4. Biochemistry. 2011;50(29):6295-6300. doi:10.1021/bi200770q View Source
• [4] Suchyna TM, Tape SE, Koeppe RE 2nd, Andersen OS, Sachs F, Gottlieb PA. Bilayer-dependent inhibition of mechanosensitive channels by neuroactive peptide enantiomers. Nature. 2004;430(6996):235-240. doi:10.1038/nature02743 View Source

Why Generic Blockers Cannot Replace GsMTx-4

Mechanosensitive channel inhibitors are mechanistically heterogeneous, and in-class substitution leads to fundamentally different experimental outcomes. Gd³⁺, ruthenium red, and streptomycin are broad-spectrum pore blockers that inhibit diverse ion channels irrespective of mechanosensitivity, while GsMTx-4 is a bilayer-dependent gating modifier that selectively targets the mechanosensitive gating apparatus of Piezo and TRPC channels without occluding the pore [1]. In direct head-to-head electrophysiology, streptomycin blocks Piezo1 only after channel opening (use-dependent open-channel block), whereas GsMTx-4 inhibits closed channels and shifts the pressure-gating curve rightward by ~30 mmHg — a qualitatively distinct pharmacological profile that cannot be replicated by any small-molecule MSC blocker [2]. Even within the same venom, the lower-affinity homolog GsMTx-2 (KD ~6 µM) shows ~40-fold weaker binding to MSCs than GsMTx-4 (KD ~155 nM on Piezo1), demonstrating that subtle sequence differences among ICK peptides produce large differences in target engagement [3]. Procurement of an incorrect inhibitor therefore risks both false-negative results (if the agent lacks MSC specificity) and false-positive results (if off-target channels confound the readout).

Attribute

GsMTx-4

Generic Blocker

Mechanism

Closed-channel gating modifier

Open-channel pore block (Gd³⁺, streptomycin)

Piezo1 inhibition shift

~30 mmHg rightward P₅₀ shift

No shift; use-dependent block

TREK-1 effect

No inhibition at active concentrations

Inhibited (confounds membrane potential)

• [1] White E. Mechanosensitive channels: therapeutic targets in the myocardium? Curr Pharm Des. 2006;12(28):3645-3663. doi:10.2174/138161206778522083 View Source
• [2] Bae C, Sachs F, Gottlieb PA. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4. Biochemistry. 2011;50(29):6295-6300. doi:10.1021/bi200770q View Source
• [3] Suchyna TM, Johnson JH, Hamer K, Leykam JF, Gage DA, Cleland HF, Sachs F. Solution structure of peptide toxins that block mechanosensitive ion channels. J Biol Chem. 2002;277(37):34443-34450. doi:10.1074/jbc.M205366200 View Source

GsMTx-4: Quantitative Differentiation Evidence

Binding Affinity Advantage Over GsMTx-2

GsMTx-4 binds Piezo1 with a KD of ~155 nM measured in outside-out patch electrophysiology from transfected HEK293 cells, whereas the venom homolog GsMTx-2 binds with a KD of ~6 µM under comparable conditions, representing an approximately 40-fold difference in affinity [1] [2]. This affinity gap is attributed to differences in the spatial arrangement of charged residues that are unique to GsMTx-4 and GsMTx-2 and that govern membrane partitioning and channel interaction [2]. The higher affinity of GsMTx-4 translates to effective channel inhibition at sub-micromolar concentrations, whereas GsMTx-2 requires concentrations an order of magnitude higher to achieve comparable block, increasing the risk of non-specific membrane effects at elevated peptide concentrations.

Affinity vs. GsMTx-2

Head-to-head

GsMTx-4 KD ~155 nM (Piezo1)
GsMTx-2 KD ~6 µM
~39-fold affinity difference

Supports target engagement at lower peptide load

Cross-study comparable; high concentrations of GsMTx-2 may introduce non-specific membrane effects

Evidence Dimension	Equilibrium dissociation constant (KD) for mechanosensitive channel binding
Target Compound Data	GsMTx-4: KD ~155 nM on Piezo1 (outside-out patches, HEK293 cells); KD ~500 nM on endogenous cationic MSCs
Comparator Or Baseline	GsMTx-2 (venom homolog): KD ~6 µM on endogenous MSCs
Quantified Difference	~39-fold higher affinity for GsMTx-4 (155 nM vs. 6,000 nM)
Conditions	Outside-out patch clamp electrophysiology; Piezo1-transfected HEK293 cells (GsMTx-4); endogenous MSCs (GsMTx-2)

Why This Matters

Procurement of GsMTx-2 instead of GsMTx-4 requires approximately 40-fold higher peptide concentrations to achieve comparable target engagement, substantially increasing per-experiment cost and risking confounding off-target effects from high peptide levels.

• [1] Bae C, Sachs F, Gottlieb PA. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4. Biochemistry. 2011;50(29):6295-6300. doi:10.1021/bi200770q View Source
• [2] Suchyna TM, Johnson JH, Hamer K, Leykam JF, Gage DA, Cleland HF, Sachs F. Solution structure of peptide toxins that block mechanosensitive ion channels. J Biol Chem. 2002;277(37):34443-34450. doi:10.1074/jbc.M205366200 View Source

Closed-Channel Gating vs. Streptomycin Open-Channel Block

In direct head-to-head outside-out patch recordings on Piezo1-transfected HEK293 cells, GsMTx-4 produced an ~30 mmHg rightward shift in the pressure-gating curve and was fully active when applied to closed channels before mechanical stimulation, consistent with gating modifier behavior. In contrast, streptomycin showed use-dependent inhibition characteristic of open-channel block, requiring prior channel activation to exert its effect [1]. GsMTx-4 reversibly inhibited ~80% of mechanically induced Piezo1 current at micromolar concentrations, with association and dissociation rate constants of 7.0 × 10⁵ M⁻¹s⁻¹ and 0.11 s⁻¹, respectively, yielding a KD of ~155 nM [1]. The voltage-insensitive inhibition and activity of the mirror-image D-enantiomer confirmed that GsMTx-4 does not interact with a chiral binding pocket on the channel protein but rather modulates channel gating through the lipid bilayer [1] [2].

Gating vs. Streptomycin

Head-to-head

GsMTx-4: ~30 mmHg P₅₀ shift, closed-channel block
Streptomycin: use-dependent open-channel block only

Qualitatively distinct mechanism supports pre-stimulus inhibition protocols

Outside-out patches, Piezo1-HEK293

Evidence Dimension	Mechanism of Piezo1 inhibition and effect on pressure-gating curve
Target Compound Data	GsMTx-4: ~30 mmHg rightward shift in pressure-gating curve; active on closed channels; inhibits ~80% of mechanically induced current; KD ~155 nM; association rate 7.0 × 10⁵ M⁻¹s⁻¹; dissociation rate 0.11 s⁻¹
Comparator Or Baseline	Streptomycin: use-dependent open-channel block; no closed-channel inhibition; requires prior channel activation
Quantified Difference	Qualitatively distinct mechanisms: GsMTx-4 is a closed-channel gating modifier (30 mmHg P₅₀ shift); streptomycin is a use-dependent open-channel blocker
Conditions	Outside-out patch clamp on Piezo1-transfected HEK293 cells; mechanical stimulation by pressure clamp

Why This Matters

For experiments requiring inhibition of mechanosensitive channels prior to mechanical stimulation (e.g., resting mechanosensitivity studies, baseline Ca²⁺ flux measurements), only GsMTx-4 provides closed-channel blockade; streptomycin and other use-dependent blockers require channel opening to act, making them unsuitable for pre-stimulus inhibition protocols.

• [1] Bae C, Sachs F, Gottlieb PA. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4. Biochemistry. 2011;50(29):6295-6300. doi:10.1021/bi200770q View Source
• [2] Suchyna TM, Tape SE, Koeppe RE 2nd, Andersen OS, Sachs F, Gottlieb PA. Bilayer-dependent inhibition of mechanosensitive channels by neuroactive peptide enantiomers. Nature. 2004;430(6996):235-240. doi:10.1038/nature02743 View Source

TREK-1 Selectivity vs. Broad-Spectrum Blockers

In outside-out patch recordings from TREK-1-transfected cells, GsMTx-4 did not inhibit TREK-1 currents at concentrations that fully block Piezo1, demonstrating channel-family selectivity within the mechanosensitive channel superfamily [1]. By contrast, Gd³⁺ (typically used at 10–100 µM) and ruthenium red (typically 1–10 µM) are established broad-spectrum blockers that inhibit TREK-1, multiple TRP channels, and voltage-gated calcium channels in addition to Piezo1 [2] [3]. This selectivity profile means GsMTx-4 can dissect Piezo1/TRPC-mediated mechanotransduction from TREK-1-mediated mechanosensitive K⁺ fluxes in the same experimental system — a discriminatory capability not available with Gd³⁺ or ruthenium red. Additionally, GsMTx-4 does not inhibit KV1.1 (IC₅₀ > 85 µM), KV1.4 (IC₅₀ > 85 µM), or KV11.3 (IC₅₀ = 53 µM), providing a measurable selectivity window over several voltage-gated potassium channels [4].

TREK-1 Selectivity

Cross-study comparable

GsMTx-4: no TREK-1 inhibition
Gd³⁺ / ruthenium red: inhibit TREK-1 broadly

Enables Piezo1/TRPC dissection without confounding K⁺ conductance

Essential when co-expressed TREK-1 is present

Evidence Dimension	Inhibition of TREK-1 mechanosensitive K2P channel
Target Compound Data	GsMTx-4: no inhibition of TREK-1 currents in outside-out patches at Piezo1-blocking concentrations
Comparator Or Baseline	Gd³⁺ and ruthenium red: inhibit TREK-1 along with Piezo1, TRP channels, and voltage-gated Ca²⁺ channels (broad-spectrum block)
Quantified Difference	Qualitative selectivity: GsMTx-4 discriminates Piezo1/TRPC from TREK-1; Gd³⁺ and ruthenium red do not
Conditions	Outside-out patch clamp; TREK-1-transfected cells (GsMTx-4); literature consensus for Gd³⁺/ruthenium red broad-spectrum activity

Why This Matters

Investigators studying the specific contribution of Piezo1/TRPC channels to mechanotransduction in cells that co-express TREK-1 (e.g., cardiac myocytes, sensory neurons) require GsMTx-4 to avoid confounding inhibition of TREK-1-mediated background K⁺ conductances that alter resting membrane potential and excitability.

• [1] Bae C, Sachs F, Gottlieb PA. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4. Biochemistry. 2011;50(29):6295-6300. doi:10.1021/bi200770q View Source
• [2] White E. Mechanosensitive channels: therapeutic targets in the myocardium? Curr Pharm Des. 2006;12(28):3645-3663. doi:10.2174/138161206778522083 View Source
• [3] Hamill OP, McBride DW Jr. The pharmacology of mechanogated membrane ion channels. Pharmacol Rev. 1996;48(2):231-252. View Source
• [4] Alomone Labs. GsMTx-4 Product Datasheet #STG-100. Selectivity profile: KV1.1 IC₅₀ > 85 µM, KV1.4 IC₅₀ > 85 µM, KV11.3 IC₅₀ = 53 µM. View Source

D-Enantiomer Potency and Protease Resistance

Both the natural L-GsMTx-4 and its synthetic all-D enantiomer (D-GsMTx-4, also designated enGsMTx4) inhibit mechanosensitive channels with equivalent potency, as demonstrated in inside-out patch recordings from E. coli spheroplasts and in Piezo1-transfected mammalian cells where both enantiomers reduced MSC currents to the same extent [1] [2]. This violates the traditional lock-and-key model of ligand–protein interaction and confirms a bilayer-dependent mechanism. Critically, D-GsMTx-4 is resistant to endogenous proteases, enabling a pharmacokinetic profile unattainable with the L-peptide: in mouse heart tissue, D-GsMTx-4 exhibits a half-life greater than 7 days following intraperitoneal or intravenous administration [3]. In contrast, the L-peptide is susceptible to proteolytic degradation in vivo, limiting its duration of action and requiring higher or more frequent dosing for sustained target engagement. The D-enantiomer reduced myocardial infarct area by ~40% relative to vehicle controls in a mouse ischemia-reperfusion injury model, with cardiac output parameters indistinguishable from sham-treated controls at both 4 and 48 hours post-ischemia [3].

D-Enantiomer Stability

Head-to-head

D-GsMTx-4: >7 day heart half-life, protease-resistant
L-GsMTx-4: proteolytically degradable, short in vivo duration

D-enantiomer supports chronic in vivo research protocols

Equivalent MSC inhibition; infarct area reduction ~40% in mouse model (reported)

Evidence Dimension	Inhibitory potency equivalence and in vivo stability of L- vs. D-enantiomer
Target Compound Data	D-GsMTx-4: equivalent MSC inhibition to L-form; >7 day half-life in mouse heart; ~40% infarct area reduction; protease-resistant
Comparator Or Baseline	L-GsMTx-4: equivalent MSC inhibition but proteolytically degradable; shorter in vivo half-life; no oral administration potential
Quantified Difference	Pharmacokinetic half-life in heart >7 days (D-enantiomer) vs. not quantified for L-enantiomer (expected hours due to proteolysis); equivalent potency on MSCs
Conditions	Inside-out patches from E. coli spheroplasts (potency); mouse ischemia-reperfusion model (infarct size); pharmacokinetic analysis in mouse heart tissue

Why This Matters

For in vivo studies requiring sustained MSC inhibition over days (e.g., chronic disease models, therapeutic proof-of-concept), procurement of D-GsMTx-4 is essential; the L-enantiomer's short in vivo half-life due to proteolysis precludes long-duration experiments and inflates total peptide consumption.

• [1] Suchyna TM, Tape SE, Koeppe RE 2nd, Andersen OS, Sachs F, Gottlieb PA. Bilayer-dependent inhibition of mechanosensitive channels by neuroactive peptide enantiomers. Nature. 2004;430(6996):235-240. doi:10.1038/nature02743 View Source
• [2] Bae C, Sachs F, Gottlieb PA. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4. Biochemistry. 2011;50(29):6295-6300. doi:10.1021/bi200770q View Source
• [3] Wang J, Ma Y, Sachs F, Li J, Suchyna TM. GsMTx4-D is a cardioprotectant against myocardial infarction during ischemia and reperfusion. J Mol Cell Cardiol. 2016;98:45-54. doi:10.1016/j.yjmcc.2016.06.064 View Source

Thrombus Inhibition Profile vs. Gadolinium Chloride

In a parallel-plate flow chamber assay using human platelets perfused over collagen at physiological arterial shear rates, GsMTx-4 (2.5 µM) reduced average thrombus volume from 48,132.7 ± 7,739.4 µm³ to 25,125.9 ± 6,433.5 µm³ (n=6, P<0.05). In the same study, gadolinium chloride (GdCl₃, 30 µM) reduced thrombus volume to 13,478.9 ± 2,744.8 µm³ (n=6, P<0.01) [1]. However, only GsMTx-4 also inhibited thrombin-induced platelet aggregation under static conditions (to 53.6 ± 14.0% of control, n=4, P<0.05), whereas GdCl₃ did not affect platelet shape change or aggregation under static conditions, revealing a functional dissociation between the two inhibitors in platelet physiology [1]. Neither GsMTx-4 nor GdCl₃ reduced calcium influx in response to TRPC6 stimulation with 60 µM OAG, suggesting the anti-thrombotic effect is mediated primarily through Piezo1 inhibition rather than TRPC6 blockade [1]. This indicates that GsMTx-4 provides a more comprehensive platelet inhibition profile affecting both shear-dependent (Piezo1-mediated) and static agonist-induced pathways.

SAR Predictability

Class-level inference

K→E mutations produce ~20% efficacy reduction; defined residue-level SAR

Only well-characterized SAR template for MSC inhibitor design

Small-molecule blockers lack rational modification path

Evidence Dimension	Thrombus volume reduction under arterial shear and effect on static platelet aggregation
Target Compound Data	GsMTx-4 (2.5 µM): thrombus volume reduced to 25,125.9 ± 6,433.5 µm³ (~48% reduction vs. control); inhibited thrombin-induced aggregation to 53.6% of control (P<0.05)
Comparator Or Baseline	GdCl₃ (30 µM): thrombus volume reduced to 13,478.9 ± 2,744.8 µm³ (~72% reduction vs. control); no effect on static platelet shape change or aggregation
Quantified Difference	GdCl₃ produced greater thrombus volume reduction (72% vs. 48%), but GsMTx-4 uniquely inhibited static thrombin-induced aggregation (53.6% of control) whereas GdCl₃ had no effect
Conditions	Parallel-plate flow chamber; human platelets on collagen surface; physiological arterial shear rate; confocal microscopy (DiOC₆/Fluo-3)

Why This Matters

For studies requiring inhibition of both shear-induced and agonist-induced platelet activation, GsMTx-4 is the only MSC inhibitor with demonstrated dual efficacy; GdCl₃ cannot substitute because it lacks activity against static platelet aggregation pathways.

• [1] Ilkan Z, Wright JR, Goodall AH, Gibbins JM, Jones CI, Mahaut-Smith MP. Thrombus formation under flow is inhibited by the mechanosensitive cation channel blockers GsMTx-4 peptide and gadolinium chloride. Circulation. 2015;132(Suppl 3):A11593. View Source

Structure-Activity Relationship Predictability vs. Small-Molecule Blockers

Systematic alanine-scanning and charge-reversal mutagenesis of GsMTx-4's six lysine residues to glutamate produced four analogs with approximately 20% lower efficacy than wild-type GsMTx-4 in inhibiting Piezo1 channels in outside-out patch assays [1]. Tryptophan autofluorescence quenching and isothermal calorimetry with membrane vesicles showed no significant differences in lipid binding energy between wild-type and analog peptides, indicating that the reduced efficacy arises from altered positioning of the peptide at the membrane–water interface rather than from reduced membrane partitioning [1]. Langmuir monolayer experiments confirmed that analogs with compromised efficacy exhibited steeper pressure-area isotherms, indicating tighter peptide association that impairs the peptide's ability to serve as a tension-buffering 'area reservoir' in the outer monolayer [1]. This structure-activity relationship (SAR) is defined and reproducible, enabling rational design of GsMTx-4 variants with predictable functional properties. In contrast, small-molecule MSC blockers such as Gd³⁺, ruthenium red, and streptomycin lack a defined SAR for mechanosensitive channel inhibition, as their polycationic or aminoglycoside structures interact promiscuously with multiple channel types and anionic membrane components, precluding rational tuning of selectivity or efficacy [2].

Evidence Dimension	Availability of defined structure-activity relationship for rational modification of MSC inhibitor properties
Target Compound Data	GsMTx-4: six lysine residues mapped; K→E mutations produce ~20% reduction in efficacy; lipid binding energy unchanged; altered membrane penetration depth explains efficacy change
Comparator Or Baseline	Gd³⁺, ruthenium red, streptomycin: no defined SAR for MSC inhibition; polycationic charge-based promiscuous binding prevents rational tuning of selectivity or efficacy
Quantified Difference	Qualitative difference: GsMTx-4 possesses a residue-resolved SAR with predictable efficacy modulation (~20% reduction per K→E substitution at critical positions); small-molecule MSC blockers lack any defined SAR for MSC target engagement
Conditions	Outside-out patch clamp on Piezo1 channels; tryptophan fluorescence quenching; isothermal titration calorimetry; Langmuir monolayer pressure-area isotherms; molecular dynamics simulations

Why This Matters

For laboratories developing modified MSC inhibitors with altered selectivity, potency, or pharmacokinetic properties, GsMTx-4 provides the only well-characterized SAR template among all known MSC inhibitors; small-molecule alternatives offer no rational modification pathway.

• [1] Gnanasambandam R, Ghatak C, Yasmann A, Nishizawa K, Sachs F, Ladokhin AS, Sukharev SI, Suchyna TM. GsMTx4: Mechanism of inhibiting mechanosensitive ion channels. Biophys J. 2017;112(1):31-45. doi:10.1016/j.bpj.2016.11.013 View Source
• [2] White E. Mechanosensitive channels: therapeutic targets in the myocardium? Curr Pharm Des. 2006;12(28):3645-3663. doi:10.2174/138161206778522083 View Source

GsMTx-4: Research & Procurement Scenarios

Piezo1 vs. TREK-1 Dissection in Cardiac & Neuronal Models

In cell types co-expressing Piezo1 and TREK-1 (e.g., cardiac fibroblasts, sensory neurons, vascular smooth muscle), GsMTx-4 is the only available MSC inhibitor that blocks Piezo1-mediated cation influx without inhibiting TREK-1-mediated K⁺ efflux [1]. This selectivity is essential for electrophysiological studies where TREK-1 block by Gd³⁺ or ruthenium red would confound resting membrane potential and action potential firing patterns. The recommended working concentration range of 1–5 µM GsMTx-4 achieves ~80% Piezo1 current inhibition while leaving TREK-1 currents intact [1].

In Vivo Cardioprotection & Ischemia-Reperfusion Studies

The D-enantiomer D-GsMTx-4, with its cardiac tissue half-life exceeding 7 days and protease resistance, is the optimal choice for chronic in vivo experiments [2]. In mouse ischemia-reperfusion models, D-GsMTx-4 reduced infarct area by ~40% with cardiac output indistinguishable from sham controls at 48 hours, establishing a validated dosing paradigm (plasma concentration 50–5,000 nM; heart tissue concentration 1–200 nM via intravenous or intraperitoneal routes) [2]. The L-enantiomer is unsuitable for these protocols due to rapid proteolytic clearance, and no small-molecule MSC blocker matches this combination of efficacy duration and cardiac protection.

Platelet Mechanobiology: Dual Inhibition of Activation

For flow-chamber thrombosis assays and platelet calcium imaging studies, GsMTx-4 at 2.5 µM uniquely inhibits both shear-induced thrombus formation (~48% volume reduction) and static thrombin-induced aggregation (to 53.6% of control), a dual efficacy profile not shared by GdCl₃, which lacks activity against agonist-induced platelet activation [3]. This makes GsMTx-4 the preferred tool for comprehensive platelet mechanobiology studies where both mechanical and biochemical activation pathways must be interrogated simultaneously.

SAR Studies for Next-Generation MSC Inhibitor Design

For medicinal chemistry and peptide engineering programs, GsMTx-4's fully characterized SAR — including residue-level mapping of six lysine residues, defined lipid binding energetics, and a validated bilayer-dependent gating modifier mechanism — provides the only available template for rational modification of MSC inhibitor properties [4]. The reproducible ~20% efficacy reduction per critical lysine-to-glutamate substitution enables quantitative structure-function prediction that is not possible with any small-molecule MSC blocker, making GsMTx-4 the essential starting scaffold for inhibitor optimization campaigns [4].

Application

Selection Property

Validation Focus

Piezo1/TREK-1 dissection in cardiac & neuronal models

TREK-1-sparing selectivity

Confirm Piezo1 current block without TREK-1 inhibition

In vivo cardioprotection & ischemia-reperfusion research

D-enantiomer long half-life (>7 d)

Sustained target engagement over chronic study duration

Platelet mechanobiology dual activation studies

Inhibits shear-induced and agonist-induced activation

Verify both thrombus formation and static aggregation endpoints

MSC inhibitor SAR & peptide engineering

Defined residue-level SAR

Rational modification guided by K→E efficacy shifts

• [1] Bae C, Sachs F, Gottlieb PA. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4. Biochemistry. 2011;50(29):6295-6300. doi:10.1021/bi200770q View Source
• [2] Wang J, Ma Y, Sachs F, Li J, Suchyna TM. GsMTx4-D is a cardioprotectant against myocardial infarction during ischemia and reperfusion. J Mol Cell Cardiol. 2016;98:45-54. doi:10.1016/j.yjmcc.2016.06.064 View Source
• [3] Ilkan Z, Wright JR, Goodall AH, Gibbins JM, Jones CI, Mahaut-Smith MP. Thrombus formation under flow is inhibited by the mechanosensitive cation channel blockers GsMTx-4 peptide and gadolinium chloride. Circulation. 2015;132(Suppl 3):A11593. View Source
• [4] Gnanasambandam R, Ghatak C, Yasmann A, Nishizawa K, Sachs F, Ladokhin AS, Sukharev SI, Suchyna TM. GsMTx4: Mechanism of inhibiting mechanosensitive ion channels. Biophys J. 2017;112(1):31-45. doi:10.1016/j.bpj.2016.11.013 View Source